2-[(4-fluorobenzyl)oxy]-6-methoxy-1H-1,3-benzimidazole

• IUPAC Name: 2-[(4-fluorophenyl)methoxy]-6-methoxy-1H-benzimidazole
• InChI: InChI=1S/C15H13FN2O2/c1-19-12-6-7-13-14(8-12)18-15(17-13)20-9-10-2-4-11(16)5-3-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: QTXNLQPFJXCPFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)OCC3=CC=C(C=C3)F
• Molecular Formula: C15H13FN2O2
• Molecular Weight: 272.27 g/mol

Description

2-[(4-fluorobenzyl)oxy]-6-methoxy-1H-1,3-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a benzimidazole derivative that exhibits potent antitumor activity and has been studied for its ability to inhibit the growth of cancer cells.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

A study on benzimidazole derivatives, including 2-[(4-fluorobenzyl)oxy]-6-methoxy-1H-1,3-benzimidazole, revealed their significant antimicrobial and antioxidant properties. These compounds showed effectiveness against both Gram-positive and Gram-negative bacteria, particularly M. smegmatis. They also exhibited strong ABTS scavenging activities, indicating their potential as antioxidants E. Menteşe, S. Ülker, B. Kahveci, 2015.

Antituberculosis Potential

Research on a benzimidazole analogue, structurally related to this compound, showed promising in vitro antimycobacterial properties against Mycobacterium smegmatis. This suggests a potential application in developing antituberculosis therapies A. Richter, R. Goddard, Roy Schönefeld, P. Imming, R. W. Seidel, 2022.

Tyrosinase Inhibition for Cosmetic Applications

A study on benzimidazole derivatives highlighted their inhibitory activity against mushroom tyrosinase, an enzyme responsible for melanin production. This suggests their potential use in cosmetics to manage pigmentation disorders M. Mahdavi, A. Ashtari, Mahsima Khoshneviszadeh, S. Ranjbar, Ameneh Dehghani, T. Akbarzadeh, B. Larijani, M. Khoshneviszadeh, Mina Saeedi, 2018.

Antifilarial Activity Evaluation

Research into 2-substituted benzimidazole-5-carbamates, related to the chemical structure , aimed to assess their potential as antifilarial agents. However, the compounds tested did not show significant activity, indicating the need for further modification to enhance efficacy S. Ram, D. S. Wise, L. Townsend, 1986.

Fluorescent Sensors for Metal Ions

Benzimidazole and benzothiazole conjugated Schiff base compounds have been developed as fluorescent sensors, with potential applications in detecting metal ions like Al3+ and Zn2+. This research underscores the versatility of benzimidazole derivatives in sensing and analytical chemistry G. Suman, S. G. Bubbly, S. B. Gudennavar, V. Gayathri, 2019.